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Compound of Interest

Compound Name: 7-Tricosene

Cat. No.: B1233067

Providing essential, immediate safety and logistical information, including operational and
disposal plans for 7-Tricosene. This guide is intended for researchers, scientists, and drug
development professionals to ensure the safe handling and disposal of 7-Tricosene in a
laboratory setting, fostering a culture of safety and environmental responsibility.

7-Tricosene is a flammable liquid and vapor that can cause skin irritation and may lead to
drowsiness or dizziness.[1][2] It is also suspected of causing harm to an unborn child or
affecting fertility and may cause organ damage through prolonged or repeated exposure.[1][2]
Furthermore, it can be fatal if swallowed and enters the airways, and it is toxic to aquatic life
with long-lasting effects.[1][2] Due to these hazards, proper disposal is critical to protect both
laboratory personnel and the environment.

Quantitative Data on 7-Tricosene

For quick reference, the following table summarizes key quantitative data for 7-Tricosene.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1233067?utm_src=pdf-interest
https://www.benchchem.com/product/b1233067?utm_src=pdf-body
https://www.benchchem.com/product/b1233067?utm_src=pdf-body
https://www.benchchem.com/product/b1233067?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tricos_7_ene.pdf
https://cdn.caymanchem.com/cdn/msds/9000313m.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tricos_7_ene.pdf
https://cdn.caymanchem.com/cdn/msds/9000313m.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tricos_7_ene.pdf
https://cdn.caymanchem.com/cdn/msds/9000313m.pdf
https://www.benchchem.com/product/b1233067?utm_src=pdf-body
https://www.benchchem.com/product/b1233067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C23H46 [1]
Molecular Weight 322.61 g/mol [1]
Boiling Point 399.4°C at 760 mmHg [1]
Flash Point 208.9°C [1]
Density 0.802 g/cm? [1]

Immediate Safety and Handling Precautions

Before beginning any procedure involving 7-Tricosene, it is imperative to be familiar with its
potential hazards.

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

e Hand Protection: Chemical-impermeable gloves are required. Contaminated gloves should
be disposed of after use in accordance with good laboratory practices and applicable laws.

[1]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[3]

Ventilation: Always handle 7-Tricosene in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation and prevent the accumulation of flammable
vapors.[1][3]

Spill Management: In the event of a spill, immediately remove all sources of ignition.[1] Use
non-sparking tools and absorb the spill with an inert, non-combustible material such as sand or
vermiculite.[1][3] The absorbed material should be collected into a designated, sealed container
for hazardous waste disposal.[1][3] Do not flush spills down the drain.[3]
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Experimental Protocol: Step-by-Step Disposal of 7-
Tricosene Waste

This protocol outlines the procedure for the safe disposal of 7-Tricosene waste generated in a
laboratory setting.

1. Waste Collection:

» Designate a specific, properly labeled waste container for 7-Tricosene and other similar
hydrocarbon waste.[3]

e The container must be clearly labeled with "Hazardous Waste," "Flammable Liquid," and "7-
Tricosene," along with any other institutionally required hazard warnings.[3][4]

o Ensure the waste container is made of a compatible material and has a secure, tight-fitting
lid.

2. In-Lab Waste Accumulation:

» Store the sealed waste container in a designated satellite accumulation area (SAA) within
the laboratory.

e The SAA should feature secondary containment, such as a chemical-resistant tray, to contain
any potential leaks.[3]

3. Preparing for Disposal:
e Do not overfill the waste container.

e Ensure the exterior of the container is clean and free of contamination before removal from
the laboratory.

4. Final Disposal:

» Dispose of the 7-Tricosene waste through your institution's hazardous waste management
program.
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» Adhere to all local, state, and federal regulations for the disposal of flammable and
environmentally hazardous chemical waste.[1][3] Hazardous waste management is primarily
regulated under the Federal Resource Conservation and Recovery Act (RCRA).

» Never dispose of 7-Tricosene by pouring it down the drain or into regular trash.[1][5] This is
crucial as it is toxic to aquatic life.[1][2]

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of 7-Tricosene.
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Caption: Logical workflow for the proper disposal of 7-Tricosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 7-Tricosene: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tricos_7_ene.pdf
https://cdn.caymanchem.com/cdn/msds/9000313m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Tricos_7_ene_A_Guide_for_Laboratory_Professionals.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b1233067#7-tricosene-proper-disposal-procedures
https://www.benchchem.com/product/b1233067#7-tricosene-proper-disposal-procedures
https://www.benchchem.com/product/b1233067#7-tricosene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

